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Compound of Interest

Compound Name: Thymalfasin

Cat. No.: B15566226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Thymalfasin solution

for injection from lyophilized powder. The guidelines are intended for research and drug

development applications and emphasize procedures to ensure the stability, sterility, and

biological activity of the reconstituted product.

Thymalfasin, a synthetic 28-amino acid polypeptide identical to human thymosin alpha 1, is a

potent immunomodulator.[1][2] It is supplied as a sterile, white, lyophilized (freeze-dried)

powder to ensure long-term stability.[3][4] Proper reconstitution is a critical step to ensure the

integrity of the peptide for experimental use.

Data Presentation
The quantitative data related to Thymalfasin properties, reconstitution, and storage are

summarized in the tables below.

Table 1: Physicochemical Properties of Thymalfasin
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Property Description

Alternate Names Thymosin alpha 1, TMSA, Zadaxin

Appearance
Sterile Filtered White lyophilized (freeze-dried)

powder[3]

Molecular Formula C₁₂₉H₂₁₅N₃₃O₅₅

Molecular Mass 3108.32 Daltons

| Amino Acid Sequence | Ac-Ser-Asp-Ala-Ala-Val-Asp-Thr-Ser-Ser-Glu-Ile-Thr-Thr-Lys-Asp-

Leu-Lys-Glu-Lys-Lys-Glu-Val-Val-Glu-Glu-Ala-Glu-Asn-OH |

Table 2: Recommended Reconstitution Parameters

Parameter
For Clinical Simulation
(e.g., Zadaxin)

For General Research Use

Typical Vial Content

1.6 mg Thymalfasin, 50 mg
mannitol, sodium
phosphate buffer

1.0 mg Thymalfasin (may
have no additives)

Recommended Diluent
1.0 mL Sterile Water for

Injection

Sterile 18 MΩ-cm H₂O or

sterile PBS

Reconstitution Volume 1.0 mL
To a concentration of ≥100

µg/mL

Final Concentration 1.6 mg/mL Variable (e.g., 1 mg/mL)

| Dissolution Aids | Gentle swirling | Gentle swirling; ultrasonic bath if needed |

Table 3: Storage and Stability of Thymalfasin
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Form Condition Temperature Duration
Recommendati
ons

Lyophilized

Powder
Long-term ≤ -18°C

Up to several
years

Store
desiccated.

2°C to 8°C

Up to 36 months

(for specific

formulations)

Follow

manufacturer's

specific

guidelines.

Short-term
Room

Temperature
Up to 3 weeks

Avoid prolonged

exposure to light

and moisture.

Reconstituted

Solution
Immediate Use N/A Immediately

Recommended

for clinical-grade

preparations.

Short-term

Storage
2°C to 8°C 2 to 7 days

For research-

grade solutions.

| | Long-term Storage | ≤ -18°C | Several months | Aliquot to avoid freeze-thaw cycles. Adding a

carrier protein (0.1% HSA or BSA) is recommended. |

Experimental Protocols
Adherence to aseptic technique is paramount throughout these procedures to prevent microbial

contamination.

Protocol 1: Reconstitution for Immediate Use
This protocol is based on the preparation of commercial formulations like Zadaxin and is

suitable for experiments requiring immediate use of the solution.

Materials:

Vial of lyophilized Thymalfasin (e.g., 1.6 mg)
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Vial or ampoule of Sterile Water for Injection (1.0 mL)

Sterile syringe (2-3 mL) with a needle

Alcohol wipes

Sharps container

Methodology:

Preparation: Wash hands thoroughly and work on a clean, disinfected surface. Allow the

Thymalfasin vial and diluent to reach room temperature.

Sterilization: Remove the protective caps from the Thymalfasin and diluent vials. Wipe the

rubber stoppers of both vials with an alcohol wipe and allow them to air dry.

Diluent Withdrawal: Attach the needle to the syringe. Draw 1.0 mL of air into the syringe and

inject it into the diluent vial to equalize pressure. Invert the vial and withdraw 1.0 mL of

Sterile Water for Injection.

Reconstitution: Insert the needle into the Thymalfasin vial, angling it so the diluent flows

down the side of the vial. Slowly inject the 1.0 mL of Sterile Water for Injection. This

minimizes foaming.

Dissolution: Gently swirl the vial in a circular motion until the powder is completely dissolved.

Do not shake, as this can denature the peptide.

Inspection: The resulting solution should be clear and colorless, free of particulate matter.

Administration: The solution is now ready for experimental administration (e.g.,

subcutaneous injection). It should be used immediately.

Protocol 2: Reconstitution for Research and Long-Term
Storage
This protocol is designed for research-grade Thymalfasin and includes steps for preparing

stock solutions for storage.
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Materials:

Vial of lyophilized Thymalfasin (e.g., 1.0 mg)

Sterile, high-purity water (18 MΩ-cm H₂O) or sterile PBS

Sterile syringe and needles

Alcohol wipes

Sterile microcentrifuge tubes for aliquoting

Optional: Carrier protein solution (e.g., sterile 1% Human or Bovine Serum Albumin -

HSA/BSA)

Sharps container

Methodology:

Preparation: Before opening, centrifuge the vial of lyophilized powder briefly (e.g., 12,000 x g

for 20 seconds) to pellet all material at the bottom. Allow the vial and diluent to reach room

temperature.

Sterilization: Disinfect the vial's rubber stopper with an alcohol wipe.

Reconstitution: Slowly add the desired volume of sterile water or PBS to achieve a stock

concentration of at least 100 µg/mL (a common stock concentration is 1 mg/mL). For a 1 mg

vial, adding 1 mL of diluent creates a 1 mg/mL stock solution.

Dissolution: Gently swirl to dissolve. If solubility is an issue, brief sonication in a water bath

may aid dissolution.

Addition of Carrier Protein (for long-term storage): To prevent peptide loss due to adsorption

to storage vials and to improve stability, a carrier protein is recommended. Add a sterile

solution of HSA or BSA to the reconstituted Thymalfasin to achieve a final carrier protein

concentration of 0.1%.
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Aliquoting: Dispense the solution into small, single-use volumes in sterile, low-protein-

binding microcentrifuge tubes. Aliquoting is critical to avoid repeated freeze-thaw cycles,

which can degrade the peptide.

Storage:

For use within 2-7 days, store the aliquots at 4°C.

For long-term storage, immediately freeze and store the aliquots at -18°C or lower.

Visualizations
The following diagrams illustrate the workflow for Thymalfasin reconstitution and the decision

logic for appropriate storage.

Preparation Reconstitution

Gather Materials Prepare Aseptic Workspace Slowly Add Diluent Gently Swirl to Dissolve Inspect for Clarity Solution Ready for Use

Click to download full resolution via product page

Caption: General workflow for the reconstitution of lyophilized Thymalfasin.
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Reconstituted Thymalfasin Solution
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Caption: Decision logic for storing reconstituted Thymalfasin solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15566226#how-to-prepare-thymalfasin-solution-for-
injection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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